Cas no 667436-01-3 (2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid)

• Product Name: 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid
• CAS No: 667436-01-3
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• MDL: MFCD03422291
• CID: 1079530
• Update Time: 2025-06-11

2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid

• MDL： MFCD03422291
• Inchi： 1S/C12H15ClO3/c1-7-5-9(6-8(2)10(7)13)16-12(3,4)11(14)15/h5-6H,1-4H3,(H,14,15)
• InChI Key： VMKNHGYEWGGFQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 242.07100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53000
• LogP: 3.19880

2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid

Comprehensive Overview of 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid (CAS No. 667436-01-3)

2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid (CAS No. 667436-01-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique phenoxy and propanoic acid functional groups, is widely studied for its potential applications in crop protection, enzyme inhibition, and as an intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and efficacy in targeted applications.

The molecular structure of 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid includes a chloro substituent and two methyl groups on the aromatic ring, which contribute to its stability and reactivity. These features make it a valuable building block for designing more complex molecules. In agrochemical applications, this compound is often investigated for its herbicidal or plant growth-regulating properties, aligning with the growing demand for sustainable and efficient crop protection solutions. The CAS No. 667436-01-3 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends.

One of the key areas of interest for 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid is its potential role in enzymatic pathways. Recent studies have explored its ability to modulate specific enzymes, which could lead to breakthroughs in metabolic disorder treatments. This aligns with the broader healthcare trend of targeting enzyme-related diseases, a topic frequently searched in medical and biochemical forums. The compound's methylpropanoic acid moiety is particularly noteworthy, as it mimics natural metabolites, enhancing its biocompatibility and functional specificity.

From a synthetic chemistry perspective, CAS No. 667436-01-3 serves as a versatile intermediate. Its phenoxy and carboxylic acid groups allow for diverse chemical modifications, making it a candidate for creating custom-tailored molecules. This adaptability is crucial in industries like pharmaceuticals, where slight structural changes can significantly alter a compound's efficacy and safety profile. Searches for "phenoxy-based intermediates" or "carboxylic acid derivatives" often highlight this compound's utility, underscoring its importance in modern chemical synthesis.

Environmental and safety considerations are also critical when discussing 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid. With increasing regulatory scrutiny on chemical usage, researchers are focusing on optimizing its synthesis to minimize waste and energy consumption. Green chemistry principles are being applied to its production, addressing the global push for sustainable industrial practices. This aligns with popular search queries about "eco-friendly chemical synthesis" and "green intermediates," reflecting the compound's alignment with contemporary environmental priorities.

In material science, CAS No. 667436-01-3 has shown promise in polymer and coating applications. Its aromatic and aliphatic components contribute to thermal stability and adhesion properties, making it a candidate for advanced material formulations. This is particularly relevant given the rising interest in high-performance materials for electronics, automotive, and construction industries. Searches for "heat-resistant polymers" or "specialty coatings" often intersect with studies involving this compound, highlighting its multidisciplinary appeal.

The analytical characterization of 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are paramount for its application in sensitive fields like pharmaceuticals. Quality control is a recurring theme in user searches, with terms like "HPLC analysis of phenoxy acids" or "NMR characterization of organic compounds" frequently appearing in scientific literature and online forums.

Future research directions for CAS No. 667436-01-3 may include exploring its bioactivity in novel therapeutic areas or optimizing its agrochemical performance through formulation science. The compound's structural flexibility offers ample opportunities for innovation, a topic that resonates with researchers and industry stakeholders alike. As the scientific community continues to prioritize sustainability and efficacy, 2-(4-Chloro-3,5-dimethylphenoxy)-2-methylpropanoic acid is poised to remain a compound of significant interest and utility.